Cas no 2228648-09-5 (3-(1-ethenyl-1H-pyrazol-4-yl)oxypropan-1-amine)

• Product Name: 3-(1-ethenyl-1H-pyrazol-4-yl)oxypropan-1-amine
• CAS No: 2228648-09-5
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5962185
• PubChem ID: 165666019
• Update Time: 2025-05-20

3-(1-ethenyl-1H-pyrazol-4-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethenyl-1H-pyrazol-4-yl)oxypropan-1-amine
• EN300-1730091
• 3-[(1-ethenyl-1H-pyrazol-4-yl)oxy]propan-1-amine
• 2228648-09-5

• Inchi： 1S/C8H13N3O/c1-2-11-7-8(6-10-11)12-5-3-4-9/h2,6-7H,1,3-5,9H2
• InChI Key： DKBQWIPPYDQORD-UHFFFAOYSA-N
• SMILES： O(C1C=NN(C=C)C=1)CCCN

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(1-ethenyl-1H-pyrazol-4-yl)oxypropan-1-amine

Research Brief on 3-(1-ethenyl-1H-pyrazol-4-yl)oxypropan-1-amine (CAS: 2228648-09-5): Recent Advances and Applications

3-(1-ethenyl-1H-pyrazol-4-yl)oxypropan-1-amine (CAS: 2228648-09-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and amine functional groups, has shown promising potential in various therapeutic applications, including drug discovery and development. The purpose of this research brief is to provide an overview of the latest studies and advancements related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

Recent studies have focused on the synthesis and optimization of 3-(1-ethenyl-1H-pyrazol-4-yl)oxypropan-1-amine, with particular emphasis on its role as a key intermediate in the development of small-molecule inhibitors. Researchers have employed advanced techniques such as high-throughput screening and molecular docking to evaluate its binding affinity and selectivity towards specific biological targets. Preliminary results indicate that this compound exhibits notable activity against certain enzymes and receptors, making it a candidate for further investigation in the treatment of diseases such as cancer and inflammatory disorders.

In addition to its therapeutic potential, 3-(1-ethenyl-1H-pyrazol-4-yl)oxypropan-1-amine has also been explored for its utility in chemical biology. Its structural versatility allows for modifications that can enhance its pharmacokinetic properties, such as solubility and metabolic stability. Recent publications have detailed synthetic routes to produce derivatives of this compound, which are being tested for improved efficacy and reduced toxicity. These efforts underscore the compound's significance in the design of next-generation pharmaceuticals.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 3-(1-ethenyl-1H-pyrazol-4-yl)oxypropan-1-amine. Issues such as yield optimization, purification methods, and regulatory compliance need to be addressed to facilitate its transition from the laboratory to the market. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, 3-(1-ethenyl-1H-pyrazol-4-yl)oxypropan-1-amine (CAS: 2228648-09-5) represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique chemical structure and biological activity make it a valuable candidate for further study and development. Continued research and innovation will be crucial to unlocking its full therapeutic and industrial applications, paving the way for new advancements in medicine and biotechnology.